Cas no 15862-22-3 (5-Bromo-3,3'-bipyridine)

• Product Name: 5-Bromo-3,3'-bipyridine
• CAS No: 15862-22-3
• MF: C₁₀H₇BrN₂
• MW: 235.079981088638
• MDL: MFCD09037813
• CID: 121236
• PubChem ID: 13546458
• Update Time: 2025-06-13

5-Bromo-3,3'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3,3'-bipyridine
• 3-(5-BROMOPYRIDIN-3-YL)PYRIDINE
• 3,3'-Bipyridine,5-bromo-
• 3-bromo-5-pyridin-3-ylpyridine
• METHYL2,4-DIOXO-1,2,3,4-TETRAHYDROQUINAZOLINE-7-CARBOXYLATE
• 3-(5-BROMO(PYRIDIN-3-YL))PYRIDINE
• 3,3'-Bipyridine,5-bromo
• 3-bromo-5-(3-pyridyl)pyridine
• 3-bromo-5-(pyridin-3-yl)pyridine
• 5-Bromo-[3,3']bipyridinyl
• 5-Bromo-[3,3 inverted exclamation mark(R)]bipyridinyl
• NNNYHNUZYYNHCS-UHFFFAOYSA-N
• FT-0706345
• DTXSID40543426
• SCHEMBL4270686
• 15862-22-3
• J-522656
• A1-34367
• 3,3'-Bipyridine, 5-bromo-
• CS-0333978
• A850481
• AKOS015946159
• MFCD09037813
• DB-064237
• 3-(5-Bromopyridin-3-yl)pyridine;5-Bromo-3,3'-bipyridine

• MDL： MFCD09037813
• Inchi： 1S/C10H7BrN2/c11-10-4-9(6-13-7-10)8-2-1-3-12-5-8/h1-7H
• InChI Key： NNNYHNUZYYNHCS-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 233.97900
• Monoisotopic Mass: 233.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 2.90610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 5-Bromo-3,3'-bipyridine

Comprehensive Overview of 5-Bromo-3,3'-bipyridine (CAS No. 15862-22-3): Properties, Applications, and Industry Insights

5-Bromo-3,3'-bipyridine (CAS No. 15862-22-3) is a halogenated bipyridine derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its bromine-substituted bipyridine structure, serves as a versatile building block in organic synthesis. Its molecular formula, C₁₀H₇BrN₂, and unique reactivity make it invaluable for constructing complex heterocyclic frameworks. Researchers frequently explore its applications in metal-organic frameworks (MOFs), ligand design, and small-molecule drug discovery, aligning with trends in sustainable chemistry and precision medicine.

The growing demand for high-performance organic intermediates has placed compounds like 5-Bromo-3,3'-bipyridine at the forefront of innovation. Recent studies highlight its role in developing photoactive materials for OLEDs and catalysts for cross-coupling reactions, addressing industry needs for energy-efficient technologies. Questions such as "How does bromine substitution enhance bipyridine reactivity?" or "What are the latest synthetic routes for CAS 15862-22-3?" reflect user interest in its mechanistic and practical aspects. Analytical techniques like HPLC and NMR are critical for verifying its purity, a key concern for buyers sourcing this material.

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